1-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)ethan-1-one

• Molecular Formula: C9H7BrClN3O
• Molecular Weight: 288.53 g/mol
• IUPAC Name: 1-(3-bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)ethanone
• InChI: InChI=1S/C9H7BrClN3O/c1-4-8(10)9-12-6(5(2)15)3-7(11)14(9)13-4/h3H,1-2H3
• InChI Key: HHVFWNPOKYWNRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1Br)C(=O)C)Cl

Description

1-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)ethan-1-one is a heterocyclic compound that belongs to the pyrazolo[1,5-a]pyrimidine family

Preparation Methods

The synthesis of 1-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)ethan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 3-bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine.

Reaction Conditions: The compound is synthesized through a series of reactions involving bromination, chlorination, and methylation under controlled conditions.

Industrial Production: Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the bromine or chlorine atoms are replaced by other nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)ethan-1-one has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential use in drug development, particularly as a kinase inhibitor.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)ethan-1-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes such as kinases, which play a crucial role in cell signaling and regulation.

Pathways Involved: By inhibiting these enzymes, the compound can disrupt various cellular processes, leading to its biological effects.

Comparison with Similar Compounds

1-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)ethan-1-one can be compared with other similar compounds in the pyrazolo[1,5-a]pyrimidine family:

Similar Compounds: Compounds such as 3-bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine and 3-chloro-5,7-dimethylpyrazolo[1,5-a]pyrimidine.

Uniqueness: The unique combination of bromine, chlorine, and methyl groups in this compound contributes to its distinct chemical and biological properties.